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Compound of Interest

Compound Name: BMS-193885

Cat. No.: B1667178

This guide provides detailed information and troubleshooting advice for dissolving and handling
BMS-193885 in your research experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of BMS-193885 in DMSO and water?

Al: BMS-193885 exhibits significantly different solubility profiles in DMSO and water. It is
highly soluble in DMSO and moderately soluble in water. Specific values are summarized in the
table below.

Q2: | am having trouble dissolving BMS-193885 completely. What should | do?

A2: If you are experiencing solubility issues, please refer to our troubleshooting guide below.
Common solutions include gentle warming, vortexing, or sonication. For DMSO preparations,
using fresh, anhydrous DMSO is critical as absorbed moisture can significantly reduce the
compound's solubility[1].

Q3: What is the recommended method for preparing a stock solution?

A3: For detailed instructions, please see the Experimental Protocols section. The general
recommendation is to prepare a high-concentration stock solution in DMSO (e.g., 100 mM) and
then make further dilutions in your aqueous experimental medium.

Q4: How should | store the solid compound and my stock solutions?
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A4: The solid form of BMS-193885 should be stored desiccated at room temperature or at
-20°C[2][3]. Once prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles and stored at -20°C for up to one month or at -80°C for up to six months[1].

Data Presentation: Solubility Summary

The following table summarizes the quantitative solubility data for BMS-193885.

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100 mM[2][3] 68.08 mg/mL[2][3]
Water 20 mM[2][3] 13.62 mg/mL][2][3]

Note: The molecular weight of BMS-193885 is 680.79 g/mol [2][3]. Solubility in DMSO can be
further improved with sonication[1].

Experimental Protocols

Protocol: Preparing a 100 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 100 mM stock solution of BMS-193885 in
DMSO.

e Pre-Experiment Preparation:

o Allow the vial of solid BMS-193885 to equilibrate to room temperature before opening to
prevent condensation.

o Use a fresh, unopened bottle of anhydrous, high-purity DMSO for best results.
Hygroscopic (water-absorbing) DMSO can negatively impact solubility[1].

¢ Weighing the Compound:

o Accurately weigh out 68.08 mg of BMS-193885 powder using a calibrated analytical
balance.
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¢ Dissolution:

o

Add the weighed compound to a sterile microcentrifuge tube or vial.

[¢]

Add 1 mL of anhydrous DMSO to the vial.

[¢]

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

[e]

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10
minutes. Gentle warming (to 37°C) can also be applied.

o Storage:
o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months)[1]. Avoid repeated freeze-thaw cycles.

Troubleshooting and Visualization

The following workflow provides a visual guide to troubleshooting common solubility issues
encountered with BMS-193885.
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Start: Compound
(BMS-193885)

Add chosen solvent
(e.g., DMSO)

Is the compound
fully dissolved?

No

Vortex thoroughly
(2-5 minutes)

Is it dissolved now?

No Yes

Sonicate in water bath

(5-15 minutes)

Yes

Is it dissolved now?

(6] Yes

Advanced Troubleshooting:

- Use fresh, anhydrous DMSO Solution is ready for use

- Gently warm to 37°C
- Check compound purity

Aliguot and store properly

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving BMS-193885.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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